Cas no 2094265-05-9 (6-chloro-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-yl]-2-fluoropyridine-3-sulfonamide)

6-Chloro-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-yl]-2-fluoropyridine-3-sulfonamide is a specialized sulfonamide derivative featuring a chloro-fluoropyridine core and a substituted oxazole moiety. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis due to its unique structural properties, including the presence of halogen substituents and a sulfonamide linkage, which enhance reactivity and binding affinity. Its well-defined molecular architecture allows for precise modifications, making it valuable in the development of biologically active molecules. The compound's stability and synthetic versatility further contribute to its utility in research and industrial applications, particularly in the design of novel therapeutic agents or crop protection chemicals.

6-chloro-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-yl]-2-fluoropyridine-3-sulfonamide structure

2094265-05-9 structure

Product Name:6-chloro-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-yl]-2-fluoropyridine-3-sulfonamide

CAS No:2094265-05-9

MF:C₁₃H₁₅ClFN₃O₃S

MW:347.792904138565

CID:6147931

PubChem ID:126828207

Update Time:2025-06-09

6-chloro-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-yl]-2-fluoropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 2094265-05-9
- EN300-26608142
- 6-chloro-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-yl]-2-fluoropyridine-3-sulfonamide
- AKOS033974781
- Z2677431724
- Inchi： 1S/C13H15ClFN3O3S/c1-7(6-10-8(2)17-21-9(10)3)18-22(19,20)11-4-5-12(14)16-13(11)15/h4-5,7,18H,6H2,1-3H3
- InChI Key： REAQNRYNKCTOMG-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(=N1)F)S(NC(C)CC1C(C)=NOC=1C)(=O)=O

Computed Properties

Exact Mass: 347.0506684g/mol
Monoisotopic Mass: 347.0506684g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 476
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 93.5Å²

6-chloro-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-yl]-2-fluoropyridine-3-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26608142-0.05g	6-chloro-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-yl]-2-fluoropyridine-3-sulfonamide	2094265-05-9	95.0%	0.05g	$212.0	2025-03-20

6-chloro-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-yl]-2-fluoropyridine-3-sulfonamide Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

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2. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977

Additional information on 6-chloro-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-yl]-2-fluoropyridine-3-sulfonamide

Comprehensive Overview of 6-chloro-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-yl]-2-fluoropyridine-3-sulfonamide (CAS No. 2094265-05-9)

The compound 6-chloro-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-yl]-2-fluoropyridine-3-sulfonamide (CAS No. 2094265-05-9) is a highly specialized sulfonamide derivative with a unique structural framework. Its molecular architecture combines a pyridine ring substituted with chlorine and fluorine atoms, linked to a 3,5-dimethyl-1,2-oxazole moiety via a propan-2-yl bridge. This intricate design contributes to its potential applications in pharmaceutical research and agrochemical development, particularly in the design of enzyme inhibitors or receptor modulators.

In recent years, the demand for heterocyclic compounds like 6-chloro-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-yl]-2-fluoropyridine-3-sulfonamide has surged due to their versatility in drug discovery. Researchers are increasingly exploring its role in targeting kinase pathways or metabolic enzymes, aligning with trends in precision medicine. The presence of both fluorine and chlorine atoms enhances its binding affinity and metabolic stability, making it a candidate for optimizing lead compounds in oncology or inflammation studies.

The synthesis of this compound involves multi-step organic reactions, including sulfonylation and nucleophilic substitution, often discussed in medicinal chemistry forums. Its CAS No. 2094265-05-9 serves as a critical identifier in patent literature and regulatory documentation, ensuring traceability in industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity, topics frequently searched by quality control professionals.

From an SEO perspective, queries related to "sulfonamide-based drug design" or "fluoropyridine applications" often highlight this compound’s relevance. Environmental and green chemistry concerns also drive interest in its biodegradability and synthetic efficiency, reflecting broader industry shifts toward sustainable practices. Collaborative studies between academia and pharmaceutical firms continue to explore its scalability and safety profiles, addressing common user questions about compound toxicity and regulatory compliance.

In summary, 6-chloro-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-yl]-2-fluoropyridine-3-sulfonamide represents a convergence of innovation in chemical synthesis and therapeutic potential. Its detailed characterization and evolving applications underscore its importance in modern research and development, resonating with both scientific communities and industry stakeholders.